4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one

• IUPAC Name: 4-(azetidine-1-carbonyl)-2-ethylphthalazin-1-one
• InChI: InChI=1S/C14H15N3O2/c1-2-17-13(18)11-7-4-3-6-10(11)12(15-17)14(19)16-8-5-9-16/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: VCNJMZCOUXTVMI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2C(=N1)C(=O)N3CCC3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one, also known as ACEP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemical research.

Mechanism of Action

The mechanism of action of 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the inflammatory response, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one has been shown to exhibit potent anti-inflammatory and analgesic properties in various animal models. It has been shown to reduce inflammation and pain in models of acute and chronic inflammation, such as carrageenan-induced paw edema and adjuvant-induced arthritis. 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one has also been shown to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one has several advantages for lab experiments, including its potent anti-inflammatory and analgesic properties, as well as its ease of synthesis. However, one of the limitations of 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one. One area of research is the development of more potent and selective COX inhibitors based on the structure of 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one. Another area of research is the investigation of the potential of 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one as a therapeutic agent for various inflammatory disorders. Additionally, the development of novel methods for the synthesis of 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one may lead to improved yields and lower costs.

Synthesis Methods

The synthesis of 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one involves the reaction between 2-ethylphthalic anhydride and azetidine-1-carboxylic acid in the presence of a catalyst. The reaction leads to the formation of a white crystalline solid, which is purified using recrystallization. The yield of the synthesis process is typically around 60-70%.

Scientific Research Applications

4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one has been extensively used in scientific research due to its potential applications in various fields. One of the key areas of research is medicinal chemistry, where 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one has been studied for its potential as a drug candidate. 4-(Azetidine-1-carbonyl)-2-ethylphthalazin-1-one has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders.